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Compound of Interest

Compound Name: cinchonain lla

Cat. No.: B12379990

An In-depth Examination of the Molecular Characteristics, Bioactivity, and Methodologies
Associated with a Promising Natural Phenylpropanoid-Substituted Flavan-3-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cinchonain lla, a naturally occurring phenylpropanoid-substituted flavan-3-ol, has garnered
interest within the scientific community for its potential therapeutic applications. This technical
guide provides a comprehensive overview of the molecular properties of Cinchonain lla,
including its molecular formula and weight. It further details established experimental protocols
for its isolation and analysis, as well as for the evaluation of its biological activities, with a focus
on its antioxidant and anti-inflammatory properties. This document is intended to serve as a
valuable resource for researchers and professionals engaged in the exploration and
development of novel therapeutic agents derived from natural sources.

Molecular Profile of Cinchonain lla

Cinchonain lla possesses a complex chemical structure, which is fundamental to its biological
activity. Its key molecular identifiers are summarized in the table below.
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Property Value
Molecular Formula C39H32015
Molecular Weight 740.7 g/mol

(2R,3R,4S,10R)-2,10-bis(3,4-
dihydroxyphenyl)-4-[(2R,3R)-2-(3,4-

IUPAC Name dihydroxyphenyl)-3,5,7-trihydroxy-3,4-dihydro-
2H-chromen-8-yl]-3,5-dihydroxy-3,4,9,10-
tetrahydro-2H-pyrano[2,3-h]Jchromen-8-one

Experimental Protocols
Isolation of Cinchonain lla from Trichilia catigua

Cinchonain lla can be isolated from the bark of Trichilia catigua, a plant traditionally used in
Brazilian medicine. A general workflow for its extraction and purification is outlined below. This
process typically involves solvent extraction followed by chromatographic separation

techniques.
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Workflow for the Isolation of Cinchonain lla

‘ Dried Bark of Trichilia catigua \

Extraction with Acetone-H20

:

Concentration of the Extract

:

Liquid-Liquid Partitioning

:

Column Chromatography (e.g., Sephadex LH-20)

Preparative HPLC

Pure Cinchonain lla
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Hypothesized Anti-inflammatory Action of Cinchonain Ila
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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